Cas no 5681-58-3 (Pyrimido[4,5-d]pyrimidine,2,4,7-tris(4-methyl-1-piperazinyl)-)
5681-58-3 structure
Product Name:Pyrimido[4,5-d]pyrimidine,2,4,7-tris(4-methyl-1-piperazinyl)-
CAS No:5681-58-3
MF:C17H18N4O2S
MW:342.415421962738
CID:386702
PubChem ID:2258798
Update Time:2025-04-19
Pyrimido[4,5-d]pyrimidine,2,4,7-tris(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[4,5-d]pyrimidine,2,4,7-tris(4-methyl-1-piperazinyl)-
- 5-[2-(2-methoxyphenoxy)ethylsulfanyl]-1-(4-methylphenyl)tetrazole
- 1H-tetrazole, 5-[[2-(2-methoxyphenoxy)ethyl]thio]-1-(4-methylphenyl)-
- 5-[2-(2-Methoxy-phenoxy)-ethylsulfanyl]-1-p-tolyl-1H-tetrazole
- 5-{[2-(2-Methoxyphenoxy)ethyl]sulfanyl}-1-(4-methylphenyl)-1H-tetrazole
- SR-01000401960
- AKOS000542355
- EU-0068384
- AB00093306-01
- 5-{[2-(2-methoxyphenoxy)ethyl]sulfanyl}-1-(4-methylphenyl)-1H-tetraazole
- CHEBI:107248
- AG-690/11240025
- DTXSID00367342
- Q27185467
- SR-01000401960-1
- 5681-58-3
- CHEMBL1485313
- MLS000114125
- 5-[2-(2-methoxyphenoxy)ethylthio]-1-(4-methylphenyl)tetrazole
- HMS2255K08
- SMR000091571
-
- Inchi: 1S/C17H18N4O2S/c1-13-7-9-14(10-8-13)21-17(18-19-20-21)24-12-11-23-16-6-4-3-5-15(16)22-2/h3-10H,11-12H2,1-2H3
- InChI Key: RGMWPPZGWQMORH-UHFFFAOYSA-N
- SMILES: S(C1=NN=NN1C1C=CC(C)=CC=1)CCOC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 342.11524
- Monoisotopic Mass: 342.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- PSA: 62.06
Pyrimido[4,5-d]pyrimidine,2,4,7-tris(4-methyl-1-piperazinyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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